7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan
Overview
Description
7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan is a natural product found in Brya ebenus with data available.
Scientific Research Applications
Cytotoxic Properties
Isoflavans derived from plants like Eysenhardtia polystachya have been studied for their cytotoxic properties. Compounds related to 7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan, like isoduartin, exhibit moderate cytotoxic activity against certain cell lines, indicating potential applications in cancer research (Alvarez et al., 1998).
Antimicrobial Activity
Isoflavans from Astragalus species, including compounds similar to 7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan, have demonstrated antimicrobial properties. This suggests potential applications in developing new antimicrobial agents (El-Sebakhy et al., 1994).
Neurogenesis and Antidepressant Effects
A synthetic derivative of 7,8-Dihydroxyflavone has shown potent antidepressant effects and the ability to promote neurogenesis. This indicates potential therapeutic applications for mood disorders and neurodegenerative diseases (Liu et al., 2010).
Antifungal Properties
Compounds from Colutea arborescens, including isoflavonoids similar to 7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan, have shown antifungal activities, suggesting their potential use in treating fungal infections (Grosvenor & Gray, 1996).
Antioxidant Activities
Polymethoxylated flavonoids, including derivatives of 7,8-Dihydroxyflavone, have been investigated for their antioxidant properties. These findings highlight the potential of such compounds in combatting oxidative stress-related disorders (Akimanya et al., 2015).
properties
CAS RN |
140455-97-6 |
|---|---|
Product Name |
7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan |
Molecular Formula |
C18H20O6 |
Molecular Weight |
332.3 g/mol |
IUPAC Name |
(3S)-3-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2H-chromene-7,8-diol |
InChI |
InChI=1S/C18H20O6/c1-21-14-8-16(23-3)15(22-2)7-12(14)11-6-10-4-5-13(19)17(20)18(10)24-9-11/h4-5,7-8,11,19-20H,6,9H2,1-3H3/t11-/m1/s1 |
InChI Key |
ZRLWPQMAJQKTFX-LLVKDONJSA-N |
Isomeric SMILES |
COC1=CC(=C(C=C1[C@@H]2CC3=C(C(=C(C=C3)O)O)OC2)OC)OC |
SMILES |
COC1=CC(=C(C=C1C2CC3=C(C(=C(C=C3)O)O)OC2)OC)OC |
Canonical SMILES |
COC1=CC(=C(C=C1C2CC3=C(C(=C(C=C3)O)O)OC2)OC)OC |
synonyms |
7,8-dihydroxy-2',4',5'-trimethoxyisoflavan Cocus I |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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